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Compound of Interest

Compound Name:
1-Bromo-2-chloro-4-fluoro-5-

nitrobenzene

Cat. No.: B170350 Get Quote

An In-depth Technical Guide on 1-Bromo-2-chloro-4-fluoro-5-nitrobenzene

This technical guide provides a comprehensive overview of the molecular structure, properties,

and key experimental data for 1-Bromo-2-chloro-4-fluoro-5-nitrobenzene, a halogenated

aromatic compound of interest to researchers in synthetic chemistry and drug development.

Chemical Identity and Properties
1-Bromo-2-chloro-4-fluoro-5-nitrobenzene is a polysubstituted benzene derivative. Its

chemical identity and computed physical properties are summarized below.
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Identifier Value

IUPAC Name 1-bromo-2-chloro-4-fluoro-5-nitrobenzene[1]

CAS Number 111010-08-3[1]

Molecular Formula C₆H₂BrClFNO₂[1]

Molecular Weight 254.44 g/mol [1]

Canonical SMILES
C1=C(C(=CC(=C1Br)Cl)F)--INVALID-LINK--[O-]

[1]

InChI
InChI=1S/C6H2BrClFNO2/c7-3-1-

6(10(11)12)5(9)2-4(3)8/h1-2H[1]

InChIKey YVDJBLFLBBBGMD-UHFFFAOYSA-N[1]

Computed Property Value

Monoisotopic Mass 252.89415 Da[1]

Topological Polar Surface Area 45.8 Å²[1]

Heavy Atom Count 12[2]

Complexity 189[1]

Molecular Structure Visualization
The two-dimensional structure of 1-Bromo-2-chloro-4-fluoro-5-nitrobenzene, illustrating the

substitution pattern on the benzene ring, is depicted below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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